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Abstract

Dimethyl 2-diazomalonate (CAS 6773-29-1) is a highly versatile and reactive precursor for the
synthesis of complex organic molecules.[1] As a stabilized diazo compound, it serves as a
safer and more manageable alternative to simpler, more explosive diazoalkanes, making it a
valuable reagent in organic synthesis.[1] This guide provides a comprehensive overview of its
chemical and physical properties, associated hazards, and detailed experimental protocols for
its synthesis and common applications, including cyclopropanation and C-H insertion reactions.

Chemical and Physical Properties

Dimethyl 2-diazomalonate is a colorless to slightly yellow liquid with a pungent odor.[2] It is
soluble in organic solvents such as diethyl ether and dichloromethane and can be decomposed
by water.[2]
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Property Value Source

CAS Number 6773-29-1 [L121[3][41[5]16]1[7]
Molecular Formula C5H6N204 [41051[8]
Molecular Weight 158.11 g/mol [11[4115]

Boiling Point 50-52 °C at 1 Torr [2]

Storage Condition Room Temperature, dry [2]

Hazards and Safety Information

Dimethyl 2-diazomalonate is classified as a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated fume hood.

GHS Classification:[8]

Acute toxicity, oral (Category 4), H302

Skin corrosion/irritation (Category 2), H315

Serious eye damage/eye irritation (Category 2A), H319

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335

Hazard Statements:[3]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Statements:[8]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

For detailed safety information, please refer to the Safety Data Sheet (SDS).[8]

Experimental Protocols
Synthesis of Dimethyl 2-diazomalonate

A common and well-established method for the laboratory synthesis of dimethyl 2-
diazomalonate is the diazo-transfer reaction.[1]

Materials:

e 4-acetamidobenzenesulfonyl azide
e Acetonitrile

e Triethylamine

e Dimethyl malonate

e Petroleum ether

o Ethyl ether

Procedure:[2]

e To a 500-mL round-bottomed flask equipped with a large magnetic stirring bar, add 4-
acetamidobenzenesulfonyl azide (72.3 mmol), acetonitrile (250 mL), and triethylamine (76.5
mmol).

e Cool the reaction mixture to 0°C in an ice bath.
e Slowly add dimethyl malonate (72.0 mmol) over 3-5 minutes using a syringe.

e Maintain the reaction mixture at 0°C for 10 minutes, then stir at room temperature for 17
hours.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/publication/315709779_Dimethyl_Diazomalonate
https://www.benchchem.com/product/b1581337
http://orgsyn.org/demo.aspx?prep=cv9p0155
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Athick white precipitate will form. Remove the precipitate by filtration through a Buchner
filter.

e Wash the filter cake with a 1:1 mixture of petroleum ether and ethyl ether (200 mL).

o Concentrate the resulting filtrates by rotary evaporation under reduced pressure to yield a
yellow oil.

e Remove the solid 4-acetamidobenzenesulfonamide by repeated trituration and filtration of
the oil with a 1:1 petroleum ether and ethyl ether mixture (6 x 50 mL).

o Concentrate all filtrates by rotary evaporation under reduced pressure to obtain the crude
diazo product as a yellow oil.

o Purify the crude product by distillation to yield dimethyl 2-diazomalonate as a bright yellow
oil.

Click to download full resolution via product page

Synthesis of Dimethyl 2-diazomalonate.

Rhodium-Catalyzed Cyclopropanation of Styrene

Dimethyl 2-diazomalonate is a key reagent for the cyclopropanation of alkenes, such as
styrene, in the presence of a rhodium catalyst.

Materials:[4]
o Dimethyl 2-diazomalonate

e Dichloromethane (CH2CI2)
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e Rh2(4S-BNAZ)4 catalyst

e Styrene

Procedure:[4]

o Prepare a solution of dimethyl 2-diazomalonate (0.39 mmol) in dichloromethane (2 mL).

» In a separate flask, prepare a refluxing solution of Rh2(4S-BNAZ)4 (1.0 mol %) and styrene
(3.9 mmol) in dichloromethane (4 mL).

» Add the dimethyl diazomalonate solution to the refluxing catalyst and styrene solution via a
syringe pump at a rate of 1.0 mL/hr over 2 hours.

 After the addition is complete, continue to stir the reaction mixture at reflux for an additional
30 minutes to ensure complete reaction.

e Cool the mixture to room temperature.

e Pass the reaction mixture through a short silica plug, and wash the plug with
dichloromethane (40 mL).

+ Remove the solvent under reduced pressure to obtain the desired cyclopropane product.

Click to download full resolution via product page

Cyclopropanation of Styrene.

Biological Activity and Signaling Pathways

Dimethyl 2-diazomalonate is primarily utilized as a reagent in organic synthesis for the
formation of carbon-carbon bonds. As a synthetic intermediate, it is not typically associated with
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direct biological activity or interaction with specific signaling pathways in the context of drug
development. Its utility lies in the construction of more complex molecules that may possess
biological activity. There are no known signaling pathways directly modulated by dimethyl 2-
diazomalonate.

Applications in Synthesis

The primary application of dimethyl 2-diazomalonate is as a precursor to
bis(methoxycarbonyl)carbene, a reactive intermediate generated under thermal or catalytic
conditions.[1] This carbene can be trapped by a variety of substrates.

o Cyclopropanation: In the presence of transition metal catalysts like dirhodium(ll) acetate, it
readily participates in cyclopropanation reactions with alkenes to form synthetically valuable
cyclopropane derivatives.[1]

¢ C-H Insertion: The carbene can insert into C-H bonds, allowing for the direct functionalization
of otherwise unreactive sites.[1]

e Heterocycle Formation: A rhodium-catalyzed reaction between dimethyl 2-diazomalonate
and a nitrile, like benzonitrile, provides an efficient route to synthesize substituted oxazoles.

[1]

 Ylide Formation: When the carbene generated from this compound reacts with a Lewis base
containing a heteroatom (e.g., S, O, N), an ylide is formed. These ylides are themselves
reactive intermediates that can undergo further transformations.[1]
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Synthetic Applications of Dimethyl 2-diazomalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dimethyl 2-
diazomalonate (CAS 6773-29-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581337#cas-number-6773-29-1-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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